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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis and subsequent growth of large,
high-quality single crystals of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate,
KNaCsH40e6-4H20). Rochelle salt is a material of significant scientific interest due to its
notable piezoelectric, pyroelectric, and ferroelectric properties.[1][2] These characteristics make
it a valuable compound in various applications, including transducers, microphones, and sonar
systems.[2][3]

Data Presentation: Properties and Solubility of
Rochelle Salt

A thorough understanding of the physicochemical properties of Rochelle salt is crucial for
successful crystal growth. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Rochelle Salt
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Property Value Reference
Chemical Formula KNaCaH406-4H20 [4]
Molecular Mass 282.23 g/mol [4]

Crystal System Orthorhombic [3]

Density 1.79 g/cm3 [4115]
Melting Point 70-80 °C [4][5]
Decomposition Temperature 220 °C [4]

pH of 5% solution (25°C) 7-8 [4115]

Table 2: Solubility of Rochelle Salt in Water
Temperature (°C) Solubility (g /100 mL org/ Reference

100g H20)

0 26 g /100 mL [3]
20 63 g/ 100 mL 6]
20 73 g / 100g of water (4]
26 66 g /100 mL [3]

Note: The solubility of Rochelle salt increases with temperature.[7]

Experimental Protocols

This section outlines the detailed methodologies for the synthesis of Rochelle salt and the

subsequent growth of a large single crystal.

Protocol 1: Synthesis of Rochelle Salt

This protocol describes the synthesis of Rochelle salt from potassium bitartrate (cream of

tartar) and sodium carbonate (washing soda).
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Materials:

Potassium bitartrate (Cream of Tartar)

Sodium carbonate (Washing Soda)

Distilled water

Beakers (600 mL and 250 mL)

Heating source (e.g., hot plate or alcohol burner)

Glass stirring rod

Funnel

Filter paper (or coffee filters)[8]

Spatula

Heat-resistant gloves

Procedure:

Prepare Potassium Bitartrate Slurry: In a 600 mL beaker, create a slurry by mixing
approximately 80 grams of potassium bitartrate with 100 mL of distilled water.[9][10]

Heating: Gently heat the slurry to a near-boiling temperature (around 70-80°C) while stirring
continuously.[1][9] It is not necessary for all the solid to dissolve.

Reaction with Sodium Carbonate: Slowly add sodium carbonate to the hot slurry in small
portions. The solution will fizz as carbon dioxide is released.[8][11] Continue adding sodium
carbonate until the fizzing stops, indicating that the reaction is complete.

Filtration: While the solution is still hot, filter it through a funnel lined with filter paper into a
clean 250 mL beaker to remove any impurities or unreacted starting materials.[8][9][10] If
crystals begin to form in the funnel and clog the filter paper, the solution can be gently
reheated.[8]
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o Crystallization: Place the beaker with the filtered solution in a refrigerator to cool.[8][9]
Rochelle salt crystals will precipitate at the bottom of the beaker. This may take several
hours to a few days.[8][9]

» Harvesting and Drying: Carefully decant the remaining liquid. Transfer the Rochelle salt
crystals onto a piece of filter paper to dry.[8] These crystals can be used to prepare the
solution for growing a large single crystal.

Protocol 2: Growth of a Large Single Crystal

This protocol details the process of growing a large single crystal of Rochelle salt from a
supersaturated solution using a seed crystal.

Materials:

e Synthesized Rochelle salt

« Distilled water

o Beaker or crystal growing vessel (glass jar is suitable)[1]

e Heating source

e Stirring rod

e Fine thread (e.g., nylon fishing line)

o Support for suspending the seed crystal (e.g., a pencil or rod)[9]
e Tweezers

Procedure:

o Seed Crystal Selection: From the synthesized Rochelle salt, select a small, well-formed,
and transparent crystal to act as the seed crystal.[1][9] Look for a crystal with clear facets
and a symmetrical shape.[1]

o Prepare the Seed Crystal: Securely tie the selected seed crystal to the fine thread.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://ia600407.us.archive.org/13/items/rochellesaltpotassiumsodiumtartrategrowthprocessreport/1.1RSGP.pdf
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://ia600407.us.archive.org/13/items/rochellesaltpotassiumsodiumtartrategrowthprocessreport/1.1RSGP.pdf
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://ia600407.us.archive.org/13/items/rochellesaltpotassiumsodiumtartrategrowthprocessreport/1.1RSGP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Prepare a Supersaturated Solution:

o Prepare a saturated solution by dissolving approximately 90-100 grams of Rochelle salt
per 100 grams of distilled water.[9]

o Gently heat the solution while stirring until all the salt has dissolved. This will create a
supersaturated solution upon cooling.

o Allow the solution to cool down slightly.

o Suspend the Seed Crystal: Suspend the seed crystal in the supersaturated solution by
attaching the thread to a support placed across the top of the container.[9] Ensure the seed
crystal is fully submerged and not touching the sides or bottom of the container.[9]

e Crystal Growth:

o Slow Cooling Method: Cover the container to prevent contamination and rapid
evaporation. Place the container in an environment with a stable temperature, or allow it to
cool slowly to room temperature. An insulated container can be used to slow the cooling
rate, which promotes the growth of larger and higher-quality crystals.[12]

o Evaporation Method: Alternatively, the container can be left partially covered to allow for
slow evaporation of the water, which will also lead to crystal growth. This method is
typically slower.

e Monitoring and Maintenance:
o Observe the crystal growth over several days to weeks.[8]

o If small, unwanted crystals form on the main crystal or in the container, they should be
carefully removed. The main crystal can be removed, cleaned of any secondary growths,
and the solution can be reheated to dissolve the unwanted crystals and then cooled again
before re-submerging the seed crystal.[8]

o Harvesting the Final Crystal: Once the crystal has reached the desired size, carefully remove
it from the solution and dry it with a soft, lint-free cloth or tissue paper.[9]
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» Storage: Rochelle salt crystals are efflorescent in low humidity and deliquescent in high
humidity.[3][5] They should be stored in a well-sealed container in a location with controlled
humidity (ideally between 30% and 84% relative humidity).[3][5]
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Caption: Workflow for the synthesis of Rochelle salt and the subsequent growth of a large
single crystal.
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Caption: Key factors influencing the size, quality, and number of Rochelle salt crystals grown
from solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1243658?utm_src=pdf-custom-synthesis
https://ia600407.us.archive.org/13/items/rochellesaltpotassiumsodiumtartrategrowthprocessreport/1.1RSGP.pdf
https://prezi.com/p/2pojdz6rnnrq/synthesis-and-crystal-growth-of-rochelle-salt/
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.gcchemicals.com/rochelle-salt.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=11644
https://www.sciencebuddies.org/science-fair-projects/ask-an-expert/viewtopic.php?t=10614
https://www.solubilityofthings.com/potassiumsodium2r3r-23-dihydroxybutanedioate
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://www.thoughtco.com/how-to-make-rochelle-salt-3976006
https://www.rsc.org/images/tm0513-piezoelectric-crystal-rochelle_tcm18-234711.pdf
https://www.instructables.com/Make-Rochelle-Salt/
https://www.benchchem.com/product/b1243658#growing-large-single-crystals-of-rochelle-salt-protocol
https://www.benchchem.com/product/b1243658#growing-large-single-crystals-of-rochelle-salt-protocol
https://www.benchchem.com/product/b1243658#growing-large-single-crystals-of-rochelle-salt-protocol
https://www.benchchem.com/product/b1243658#growing-large-single-crystals-of-rochelle-salt-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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